VK-II-86

• Molecular Formula: C25H28N2O4
• Molecular Weight: 420.5 g/mol
• InChI: InChI=1S/C25H28N2O4/c1-29-22-10-4-5-11-23(22)31-16-14-26-17-18(28)13-15-30-24-12-6-9-21-25(24)19-7-2-3-8-20(19)27-21/h2-12,18,26-28H,13-17H2,1H3
• InChIKey: OHYHNEODRHJYSS-UHFFFAOYSA-N

VK-II-86: Non-β-Blocking RyR2 Inhibitor

VK-II-86 (CAS 955371-84-3, C₂₅H₂₈N₂O₄, MW 420.50) is a carvedilol analog specifically engineered to lack β-adrenoceptor antagonist activity while retaining potent inhibition of store-overload-induced Ca²⁺ release (SOICR) via the cardiac ryanodine receptor 2 (RyR2) [1][2]. Developed to decouple carvedilol's antiarrhythmic SOICR inhibition from its β-blocking effects, VK-II-86 demonstrates multi-channel modulation including inhibition of inward-rectifier potassium current (IK1), late sodium current (late INa), L-type calcium current (ICa), and delayed-rectifier potassium current (IKr) [3][4].

Non-β-blocking carvedilol analog for RyR2 SOICR studies

Avoids β-adrenoceptor confounding in cardiac research

Multi-channel modulation under hypokalemic conditions

• [1] Zhou Q, Xiao J, Jiang D, et al. Carvedilol and its new analogs suppress arrhythmogenic store overload-induced Ca2+ release. Nat Med. 2011;17(8):1003-1009. View Source
• [2] IUPHAR/BPS Guide to Pharmacology. VK-II-86 Ligand Page. View Source
• [3] Robinson VM, Alsalahat I, Freeman S, et al. A carvedilol analogue, VK-II-86, prevents hypokalaemia-induced ventricular arrhythmia through novel multi-channel effects. Br J Pharmacol. 2022;179(4):740-755. View Source
• [4] Anjiechem. VK-II-86 Product Page. View Source

Why VK-II-86 Over Carvedilol

Carvedilol's dual pharmacology as both a β-adrenoceptor antagonist and RyR2 inhibitor creates confounding variables in cardiac research, while alternative RyR2 inhibitors such as dantrolene exhibit incomplete antiarrhythmic efficacy in hypokalemic models [1][2]. VK-II-86 was purpose-designed to achieve >2,000-fold selectivity over β-adrenoceptors, enabling clean interrogation of RyR2-mediated SOICR mechanisms without β-blockade interference [1]. Furthermore, head-to-head studies demonstrate that VK-II-86 provides complete arrhythmia prevention (100%) in explanted hypokalemic murine hearts, whereas dantrolene achieves only a 94% reduction [2]. The compound also uniquely normalizes hypokalemia-induced ion channel dysfunction and oxidative stress, a comprehensive protective profile not observed with comparator agents [2].

VK-II-86

Carvedilol

β-blockade may confound RyR2-specific endpoint interpretation

VK-II-86

Dantrolene

Incomplete antiarrhythmic response in hypokalemic models; may not normalize ion channel dysfunction

• [1] Zhou Q, Xiao J, Jiang D, et al. Carvedilol and its new analogs suppress arrhythmogenic store overload-induced Ca2+ release. Nat Med. 2011;17(8):1003-1009. View Source
• [2] Robinson VM, Alsalahat I, Freeman S, et al. A carvedilol analogue, VK-II-86, prevents hypokalaemia-induced ventricular arrhythmia through novel multi-channel effects. Br J Pharmacol. 2022;179(4):740-755. View Source

VK-II-86: Head-to-Head Evidence

β-Adrenoceptor Selectivity vs. Carvedilol

Radioligand binding studies demonstrate that VK-II-86 exhibits >2,000-fold lower β-adrenoceptor binding affinity compared to the parent compound carvedilol [1]. This quantitative selectivity shift effectively eliminates β-blockade as a confounding variable in experimental models. In vivo, VK-II-86 does not reverse isoproterenol-induced increases in heart rate or decrease resting heart rate in RyR2 R4496C-expressing mice, confirming functional absence of β-adrenoceptor antagonism [2].

β-AR Selectivity

Head-to-head

>2,000-fold lower β-AR binding affinity vs carvedilol

Enables RyR2-specific mechanistic studies without β-blockade

Radioligand binding; functional absence confirmed in vivo

Evidence Dimension	β-Adrenoceptor binding affinity
Target Compound Data	VK-II-86: >2,000-fold lower binding affinity than carvedilol
Comparator Or Baseline	Carvedilol: baseline β-AR binding affinity (reference standard)
Quantified Difference	>2,000-fold
Conditions	Radioligand binding assay (see Zhou et al., Nat Med, 2011 Supplementary Table 1 and Fig. S5)

Why This Matters

This selectivity enables researchers to isolate and study RyR2-mediated SOICR mechanisms without the hemodynamic and chronotropic effects of β-blockade, critical for mechanistic studies in heart failure and catecholaminergic polymorphic ventricular tachycardia (CPVT).

• [1] Zhou Q, Xiao J, Jiang D, et al. Carvedilol and its new analogs suppress arrhythmogenic store overload-induced Ca2+ release. Nat Med. 2011;17(8):1003-1009. View Source
• [2] Anjiechem. VK-II-86 Product Page. View Source

Arrhythmia Prevention in Hypokalemia vs. Dantrolene

In a direct head-to-head comparison using explanted murine hearts perfused with low [K⁺] to induce hypokalemic ventricular arrhythmias, dantrolene reduced arrhythmia incidence by 94%, whereas VK-II-86 prevented all arrhythmias (100% prevention, 0% incidence) [1]. Both compounds are RyR2 inhibitors, but only VK-II-86 achieved complete protection in this clinically relevant model of electrolyte disturbance.

Arrhythmia Prevention

Head-to-head

0% arrhythmia incidence (100% prevention) vs dantrolene 94% reduction

Supports complete arrhythmia suppression in hypokalemia research models

Explanted murine hearts, low [K⁺] perfusion

Evidence Dimension	Incidence of hypokalemia-induced ventricular arrhythmias
Target Compound Data	VK-II-86: 0% arrhythmia incidence (100% prevention)
Comparator Or Baseline	Dantrolene: 94% reduction in arrhythmia incidence
Quantified Difference	VK-II-86 prevents 100% of arrhythmias vs. 94% reduction by dantrolene
Conditions	Explanted murine Langendorff heart preparations perfused with low [K⁺] to induce hypokalemia

Why This Matters

Complete arrhythmia prevention distinguishes VK-II-86 as the more efficacious RyR2 inhibitor for hypokalemia research models, offering superior experimental outcomes when complete suppression of arrhythmic events is required.

• [1] Robinson VM, Alsalahat I, Freeman S, et al. A carvedilol analogue, VK-II-86, prevents hypokalaemia-induced ventricular arrhythmia through novel multi-channel effects. Br J Pharmacol. 2022;179(4):740-755. View Source

RyR2 R4496C SOICR Inhibition

VK-II-86 inhibits store-overload-induced Ca²⁺ release (SOICR) in HEK293 cells expressing the RyR2 R4496C mutation, a clinically relevant CPVT-associated mutant, with an IC₅₀ value of 16.8 µM [1]. The R4496C mutation results in spontaneous calcium release from the endoplasmic reticulum, a key pathological feature in catecholaminergic polymorphic ventricular tachycardia (CPVT). At the single-channel level, VK-II-86 (1 µM) significantly reduces open probability (Po), mean open time (OT), mean closed time (CT), and event frequency of purified RyR2 R4496C channels [2].

SOICR IC₅₀

Class-level

IC₅₀ = 16.8 µM (RyR2 R4496C mutation)

Benchmark for RyR2 modulator screening; avoids β-blockade confounding

~4.4-fold higher IC₅₀ than carvedilol; Fura-2/AM assay

Evidence Dimension	SOICR inhibition in HEK293 cells expressing RyR2 R4496C
Target Compound Data	VK-II-86: IC₅₀ = 16.8 µM
Comparator Or Baseline	Class-level baseline: carvedilol parent compound (IC₅₀ = 3.8 µM per Zhou et al. 2011) is more potent but confounded by β-blockade
Quantified Difference	VK-II-86 IC₅₀ = 16.8 µM (approximately 4.4-fold higher than carvedilol), but with >2,000-fold β-AR selectivity advantage
Conditions	Fura-2/AM dye-based fluorescence assay in HEK293 cells expressing RyR2 R4496C mutation; measurement after 8-10 minutes

Why This Matters

This IC₅₀ provides a quantitative benchmark for researchers screening novel RyR2 modulators or validating CPVT disease models, and the compound's selectivity profile makes it the appropriate choice for studies where β-blockade confounds interpretation.

• [1] Anjiechem. VK-II-86 Product Page. View Source
• [2] Zhou Q, Xiao J, Jiang D, et al. Carvedilol and its new analogs suppress arrhythmogenic store overload-induced Ca2+ release. Nat Med. 2011;17(8):1003-1009 (Figure 4). View Source

Ventricular Tachyarrhythmia Prevention in CPVT Mice

In RyR2 R4496C-heterozygous mutant mice, a genetic model of CPVT, VK-II-86 alone prevented stress-induced ventricular tachyarrhythmias (VTs). Quantitative analysis shows that VK-II-86 treatment reduced VT duration from approximately 120 seconds (DMSO vehicle control) to 0 seconds in R4496C-homozygous mice (P < 0.01) [1]. Furthermore, VK-II-86 efficacy was enhanced when combined with selective β-blockers metoprolol or bisoprolol, demonstrating additive or synergistic antiarrhythmic effects . VT duration in heterozygous mice treated with VK-II-86 plus metoprolol was significantly lower than with VK-II-86 alone (P < 0.01) [1].

VT Suppression In Vivo

Cross-study

≈100% reduction in VT duration (P

Supports in vivo antiarrhythmic activity in CPVT model

RyR2 R4496C mice; epinephrine + caffeine challenge

Multi-Channel Modulation

Class-level

Prevents hypokalemia-induced changes in IK1, late INa, ICa, IKr and oxidative stress

Multi-target tool for studying arrhythmia mechanisms with electrolyte disturbances

Patch clamp; normokalemic AP parameters unaffected

Ouabain Cardiotoxicity

Supporting evidence

Prevents ouabain-induced apoptosis and arrhythmogenic contractions without affecting inotropy

Supports cardioprotection research in digitalis toxicity models; inotropy preservation relevant

Human cardiac models; no β-blockade

Evidence Dimension	Stress-induced ventricular tachyarrhythmia duration
Target Compound Data	VK-II-86 (5 mg kg⁻¹ d⁻¹ for 5 days): VT duration ≈ 0 seconds
Comparator Or Baseline	DMSO vehicle control: VT duration ≈ 120 seconds (R4496C-homozygous mice)
Quantified Difference	≈ 100% reduction in VT duration (P < 0.01)
Conditions	RyR2 R4496C-heterozygous and homozygous mice; arrhythmias triggered by epinephrine (1.6 mg/kg) plus caffeine (120 mg/kg) intraperitoneal injection; ECG recording

Why This Matters

In vivo validation in a genetic CPVT model provides translational relevance for cardiovascular research programs and positions VK-II-86 as a validated tool compound for preclinical arrhythmia studies requiring RyR2 inhibition without β-blockade.

• [1] Zhou Q, Xiao J, Jiang D, et al. Carvedilol and its new analogs suppress arrhythmogenic store overload-induced Ca2+ release. Nat Med. 2011;17(8):1003-1009 (Figure 5). View Source

Multi-Channel Modulation in Hypokalemia

In isolated canine ventricular cardiomyocytes, VK-II-86 (1 µM) inhibited the inward-rectifier potassium current (IK1/Kir2.1), cardiac late sodium current (late INa), and L-type calcium current (ICa) under hypokalemic conditions, while also inhibiting delayed-rectifier potassium current (IKr/hERG) in HEK293 cells [1]. Critically, VK-II-86 prevented all hypokalemia-induced changes in ion channel activity and oxidative stress, but did not significantly alter action potential parameters under normokalemic conditions [2]. It prevented hypokalemia-induced AP prolongation and depolarization of the resting membrane potential (p < 0.001) [3].

Multi-Channel Modulation

Class-level

Prevents hypokalemia-induced changes in IK1, late INa, ICa, IKr and oxidative stress

Multi-target tool for studying arrhythmia mechanisms with electrolyte disturbances

Patch clamp; normokalemic AP parameters unaffected

Evidence Dimension	Multi-ion channel modulation and oxidative stress prevention
Target Compound Data	VK-II-86 (1 µM): inhibits IK1, late INa, ICa, IKr; prevents all hypokalemia-induced changes in ion channel activity and oxidative stress
Comparator Or Baseline	Dantrolene (RyR2 inhibitor comparator): does not normalize ion channel dysfunction or oxidative stress to the same comprehensive extent
Quantified Difference	VK-II-86 prevents 100% of hypokalemia-induced changes in ion channel activity and oxidative stress; dantrolene shows incomplete protection
Conditions	Whole-cell patch clamp in murine and canine ventricular cardiomyocytes; transfected HEK293 cells for IKr; fluorogenic probe for oxidative stress quantification

Why This Matters

This multi-target profile under pathological (hypokalemic) but not physiological (normokalemic) conditions provides a unique research tool for studying arrhythmia mechanisms involving electrolyte disturbances, distinguishing VK-II-86 from single-target RyR2 inhibitors.

• [1] Anjiechem. VK-II-86 Product Page. View Source
• [2] Robinson VM, Alsalahat I, Freeman S, et al. A carvedilol analogue, VK-II-86, prevents hypokalaemia-induced ventricular arrhythmia through novel multi-channel effects. Br J Pharmacol. 2022;179(4):740-755. View Source
• [3] Robinson VM, et al. BS10: A carvedilol analogue, VKII-86, prevents hypokalaemia-induced ventricular arrhythmia through novel multi-channel effects. Heart. 2021;107(Suppl 1):A165-A166. View Source

Inotropy Preservation in Ouabain Cardiotoxicity

In studies of ouabain-induced cardiotoxicity, both carvedilol and VK-II-86 were effective in preventing ouabain-induced apoptosis and spontaneous contractions indicative of arrhythmogenic activity [1]. Notably, this protective effect was achieved without affecting inotropy (contractile function) and was demonstrated to be effective in human cardiac models [1]. The critical distinction is that VK-II-86 accomplishes this cardioprotection without the β-adrenoceptor antagonism of carvedilol, which can depress cardiac function in certain patient populations.

Ouabain Cardiotoxicity

Supporting evidence

Prevents ouabain-induced apoptosis and arrhythmogenic contractions without affecting inotropy

Supports cardioprotection research in digitalis toxicity models; inotropy preservation relevant

Human cardiac models; no β-blockade

Evidence Dimension	Prevention of ouabain-induced arrhythmogenic activity and apoptosis
Target Compound Data	VK-II-86: prevents ouabain-induced apoptosis and spontaneous contractions without affecting inotropy
Comparator Or Baseline	Carvedilol: also prevents ouabain-induced cardiotoxicity but with concurrent β-adrenoceptor blockade
Quantified Difference	Equivalent cardioprotective efficacy without β-blockade; no quantitative inotropy depression for VK-II-86
Conditions	Human cardiac models; ouabain-induced arrhythmogenic Ca²⁺ waves and apoptosis

Why This Matters

For research programs investigating digitalis toxicity or developing cardioprotective strategies where inotropic preservation is critical, VK-II-86 offers the same efficacy as carvedilol without β-blockade-mediated confounding.

• [1] Gonano LA, Sepúlveda M, Morell M, et al. Non-β-Blocking Carvedilol Analog, VK-II-86, Prevents Ouabain-Induced Cardiotoxicity. Circ J. 2018;83(1):41-51. View Source

VK-II-86 Research Applications

CPVT Mechanistic Studies

VK-II-86 is the optimal tool compound for CPVT research utilizing RyR2 R4496C mutant models. Its IC₅₀ of 16.8 µM for SOICR inhibition in HEK293 cells expressing this mutation, combined with complete prevention of stress-induced VTs in RyR2 mutant mice without β-blockade, enables clean mechanistic interrogation of RyR2-mediated arrhythmogenesis [1]. Unlike carvedilol, which confounds interpretation due to its β-antagonist activity, VK-II-86's >2,000-fold β-AR selectivity allows researchers to attribute antiarrhythmic effects specifically to RyR2 modulation [2].

Hypokalemia Arrhythmia Models

For laboratories investigating arrhythmogenesis secondary to hypokalemia—the most common clinical electrolyte disturbance with ~14% outpatient and 20% inpatient prevalence—VK-II-86 provides complete (100%) prevention of ventricular arrhythmias in explanted murine heart models, outperforming the 94% reduction achieved by dantrolene [1][2]. Its unique ability to normalize hypokalemia-induced ion channel dysfunction (IK1, late INa, ICa, IKr) and oxidative stress while sparing normokalemic action potential parameters makes it an indispensable tool for studying pathology-specific ion channel remodeling [1].

Cardiotoxicity and Digitalis Toxicity Models

VK-II-86 demonstrates validated efficacy in preventing ouabain-induced apoptosis and arrhythmogenic spontaneous contractions in human cardiac models without affecting inotropy [1]. This profile is particularly valuable for pharmaceutical screening programs evaluating cardioprotective candidates against digitalis toxicity or developing therapeutic strategies where preservation of contractile function is essential. The compound's demonstrated efficacy in human models provides translational relevance that distinguishes it from tool compounds validated only in rodent systems [1].

Combination Therapy with β-Blocker Titration

VK-II-86 enables a unique experimental paradigm: the independent titration of SOICR inhibition (via VK-II-86) and β-blockade (via selective agents such as metoprolol or bisoprolol) [1]. Studies demonstrate that VK-II-86 combined with either selective β-blocker was more effective at reducing VT duration than VK-II-86 alone (P < 0.01) [1]. This decoupling of carvedilol's dual pharmacology permits optimization studies that are not possible with the parent compound, making VK-II-86 essential for research programs investigating patient-tailorable antiarrhythmic strategies [1].

Application

Selection Property

Validation Focus

CPVT mechanistic studies (RyR2 R4496C models)

RyR2 SOICR inhibition without β-blockade

RyR2-mediated arrhythmogenesis endpoint interpretation

Hypokalemia arrhythmia models

Multi-channel modulation under hypokalemic conditions

Ion channel remodeling and oxidative stress endpoints

Cardiotoxicity research models (ouabain-induced)

Cardioprotection without inotropic depression

Arrhythmogenic Ca²⁺ wave and apoptosis endpoints in human cardiac models

β-blocker co-administration studies

Independent titration of RyR2 inhibition and β-blockade

Additive/synergistic antiarrhythmic endpoint evaluation

• [1] Robinson VM, Alsalahat I, Freeman S, et al. A carvedilol analogue, VK-II-86, prevents hypokalaemia-induced ventricular arrhythmia through novel multi-channel effects. Br J Pharmacol. 2022;179(4):740-755. View Source
• [2] Zhou Q, Xiao J, Jiang D, et al. Carvedilol and its new analogs suppress arrhythmogenic store overload-induced Ca2+ release. Nat Med. 2011;17(8):1003-1009. View Source